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Get Quote

While a direct protocol is unavailable, the following examples illustrate common synthetic strategies for

similar molecules, which may help you in designing your own route.

Key Starting

Coupling

Key Features /

Compound Type . . L. Source
Material Reagent/Conditions Application
N-Hydroxyquinoline- Quinaldic acid Ethyl chloroformate, N-  Reaction with [1]
2-carboxamide (quinoline-2- methylmorpholine hydroxylamine;
carboxylic acid) yield: 76%
8-Hydroxyquinoline-  8-Hydroxy-2- Derived from acid Prepared via 2]
7-carboxamides methylquinoline-7- chloride Kolbe-Schmidt
carboxylic acid reaction
General Quinoline-6-  Quinoline-6- Thionyl chloride (to General [3]
carboxamides carboxylic acid form acyl chloride) carboxamide
formation
procedure

Example Experimental Workflow
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The synthesis of N-Hydroxyquinoline-2-carboxamide provides a practical example of converting a

quinoline carboxylic acid to a hydroxamic acid carboxamide [1].

Quinaldic Acid
(Quinoline-2-carboxylic acid)

:

Step 1: Activation
Mix with ethyl chloroformate
and N-methylmorpholine
in dry methylene chloride

'

Step 2: Nucleophilic Attack
Add methanolic hydroxylamine
solution

.

Step 3: Isolation
Light-yellow crystals obtained
by slow evaporation from
aqueous solution (76% yield)

Click to download full resolution via product page
Detailed Procedure:
¢ Activation: Quinaldic acid is mixed with ethyl chloroformate in dry methylene chloride in the presence
of N-methylmorpholine [1].
e Coupling: A methanolic solution of hydroxylamine is reacted with the activated acid mixture [1].

¢ Isolation: The title compound is obtained as light-yellow crystals suitable for X-ray diffraction from an
agueous solution by slow evaporation at room temperature, with a reported yield of 76% [1].

Suggested Research Strategy

To find or develop your required protocol, consider these approaches:
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e Explore Analogous Routes: Adapt procedures from the synthesis of N-Hydroxyquinoline-2-
carboxamide [1] or other quinoline-6-carboxamides [3], using 6-hydroxyquinoline-5-carboxylic
acid as your starting material.

¢ Broader Literature Search: Use specialized scientific databases (e.g., SciFinder, Reaxys) to search
for the specific compound name or its structure.

¢ Retrosynthetic Analysis: Consider constructing the quinoline ring with the carboxamide and hydroxy
groups already in place, rather than functionalizing a pre-formed ring [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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